Cas no 7658-03-9 (1,3-Propanediol,2-ethyl-2-(methoxymethyl)-)

• Product Name: 1,3-Propanediol,2-ethyl-2-(methoxymethyl)-
• CAS No: 7658-03-9
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 581521
• PubChem ID: 82109
• Update Time: 2025-04-19

1,3-Propanediol,2-ethyl-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-(methoxymethyl)-
• 2-Ethyl-2-(methoxymethyl)propane-1,3-diol
• 1,3-Propanediol, 2-ethyl-2-(methoxymethyl)-
• 7658-03-9
• Trimethylolpropane monomethyl ether
• EINECS 231-621-7
• I76GX4JD4C
• Q27280532
• UNII-I76GX4JD4C
• DTXSID70227383
• A800073
• NS00047384

• Inchi： 1S/C7H16O3/c1-3-7(4-8,5-9)6-10-2/h8-9H,3-6H2,1-2H3
• InChI Key： NSNOJFKJIAUDLP-UHFFFAOYSA-N
• SMILES： O(C)CC(CO)(CO)CC

Computed Properties

• Exact Mass: 148.10998
• Monoisotopic Mass: 148.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.018
• Boiling Point: 262.4°Cat760mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.452
• PSA: 49.69